Cas no 30101-69-0 (2H-1,3,5-Triazino[1,2-c][1,2,3]benzotriazin-4-amine,2-imino-)
![2H-1,3,5-Triazino[1,2-c][1,2,3]benzotriazin-4-amine,2-imino- structure](https://www.kuujia.com/scimg/cas/30101-69-0x500.png)
30101-69-0 structure
Product name:2H-1,3,5-Triazino[1,2-c][1,2,3]benzotriazin-4-amine,2-imino-
2H-1,3,5-Triazino[1,2-c][1,2,3]benzotriazin-4-amine,2-imino- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,3,5-Triazino[1,2-c][1,2,3]benzotriazin-4-amine,2-imino-
- 4-imino-[1,3,5]triazino[1,2-c][1,2,3]benzotriazin-2-amine
- (4e)-4-imino-4h-[1,3,5]triazino[1,2-c][1,2,3]benzotriazin-2-amine
- 2H-(1,3,5)Triazino(1,2-c)(1,2,3)benzotriazine-2,4(3H)-diimine
- 2H-[1,3,5]Triazino[1,2-c][1,2,3]benzotriazine-2,4(3H)-diimine
- 4-amino-benzo[e][1,3,5]triazino[1,2-c][1,2,3]triazin-2-ylideneamine
- AC1L6T7Q
- AC1Q4UYO
- CTK4G4436
- KST-1A3615
- NSC118752
- NSC-118752
- 30101-69-0
- NSC 118752
- DTXSID00184192
- [1,3,5]triazino[1,2-c][1,2,3]benzotriazine-2,4-diimine
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- Inchi: InChI=1S/C9H7N7/c10-8-12-7-5-3-1-2-4-6(5)14-15-16(7)9(11)13-8/h1-4H,(H3,10,11,13)
- InChI Key: SQHXGGDVQLMCIH-UHFFFAOYSA-N
- SMILES: [H]/N=C1/N=C(N)N=C2C3=CC=CC=C3N=NN/12
Computed Properties
- Exact Mass: 213.07651
- Monoisotopic Mass: 213.07629325g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103Ų
- XLogP3: 0.9
Experimental Properties
- PSA: 102.55
- LogP: 0.41510
2H-1,3,5-Triazino[1,2-c][1,2,3]benzotriazin-4-amine,2-imino- Related Literature
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1. Water
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Jinlu Tang,Hui Shi,Xiaoxiao He,Yanli Lei,Qiuping Guo,Kemin Wang,Lv'an Yan,Dinggeng He Chem. Commun., 2016,52, 1482-1485
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P. Motamedi,K. Cadien RSC Adv., 2015,5, 57865-57874
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Chang Guo,Bin Sun,Yuning Li Polym. Chem., 2014,5, 5247-5254
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Matthew Tirrell Soft Matter, 2011,7, 9572-9582
30101-69-0 (2H-1,3,5-Triazino[1,2-c][1,2,3]benzotriazin-4-amine,2-imino-) Related Products
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